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Compound of Interest

Compound Name: Tinidazole-d5

Cat. No.: B565197

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Tinidazole-d5, a deuterated
analog of the antimicrobial agent Tinidazole. This document details its chemical structure,
isotopic labeling, and physical and chemical properties. It also outlines the established
mechanism of action of Tinidazole, which is fundamental to understanding the biological activity
of its deuterated form. While a specific, detailed experimental protocol for the synthesis of
Tinidazole-d5 is not publicly available, this guide infers a probable synthetic route based on
established methods for the parent compound and related deuterated molecules. Similarly,
specific pharmacokinetic and mass spectrometry data for Tinidazole-d5 are not widely
published; therefore, this guide presents data for the non-deuterated Tinidazole as a reference
point.

Chemical Structure and Isotopic Labeling

Tinidazole-d5 is a stable isotope-labeled version of Tinidazole, where five hydrogen atoms on
the ethylsulfonyl ethyl group have been replaced with deuterium atoms. This specific labeling
makes it a valuable internal standard for quantitative analysis of Tinidazole in biological
matrices by mass spectrometry.

IUPAC Name: 1-[2-(Ethyl-d5-sulfonyl)ethyl]-2-methyl-5-nitro-1H-imidazole

Chemical Formula: CsHsDsN304S
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The deuterium labeling is located on the terminal ethyl group of the ethylsulfonyl ethyl side
chain attached to the imidazole ring.

Chemical Structure Visualization

Caption: Chemical structure of Tinidazole-d5 with deuterium atoms (D) indicated.

Physicochemical and Spectrometric Data

The incorporation of deuterium atoms results in a higher molecular weight for Tinidazole-d5
compared to its non-deuterated counterpart. This mass difference is the basis for its use as an
internal standard in mass spectrometry-based assays.

Property Tinidazole Tinidazole-d5
Molecular Formula CsH13N304S CsHsDsN304S
Molecular Weight 247.27 g/mol 252.30 g/mol
Monoisotopic Mass 247.0627 g/mol 252.0941 g/mol

Not explicitly found, but
HPLC-MS/MS (MRM) m/z 247.4 - 81.9[1] expected to be m/z 252.4 -

fragments

Synthesis of Tinidazole-d5: A Proposed
Experimental Protocol

While a specific, detailed experimental protocol for the synthesis of Tinidazole-d5 is not readily
available in the reviewed literature, a plausible synthetic route can be inferred from the known
synthesis of Tinidazole and general methods for deuterium labeling. The synthesis of
Tinidazole typically involves the reaction of 2-methyl-5-nitroimidazole with a suitable
ethylsulfonyl ethylating agent.

A likely approach for the synthesis of Tinidazole-d5 would involve the use of a deuterated
ethylating agent, such as ethyl-d5 iodide or a similar deuterated precursor, to introduce the
deuterium-labeled ethyl group.
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Inferred Synthetic Workflow

The synthesis can be conceptualized in two main stages: preparation of the deuterated
ethylating agent and its subsequent reaction with 2-methyl-5-nitroimidazole.
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Stage 1: Preparation of Deuterated Precursor
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Condensation
: Synthesis of Tinidazole-d5

1-[2-(Ethyl-d5-thio)ethyl]-
2-methyl-5-nitroimidazole

Oxidation

Tinidazole-d5
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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